Cas no 182276-20-6 (4-Pyridineacetic acid,6-chloro-1,2-dihydro-2-oxo-, methyl ester)

• Product Name: 4-Pyridineacetic acid,6-chloro-1,2-dihydro-2-oxo-, methyl ester
• CAS No: 182276-20-6
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 113819
• PubChem ID: 53420933
• Update Time: 2025-04-18

4-Pyridineacetic acid,6-chloro-1,2-dihydro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineacetic acid,6-chloro-1,2-dihydro-2-oxo-, methyl ester
• methyl 2-(2-chloro-6-oxo-1H-pyridin-4-yl)acetate
• (6-CHLORO-2-OXO-1,2-DIHYDRO-PYRIDIN-4-YL)-ACETIC ACID METHYL ESTER
• Methyl (6-chloro-2-oxo-1,2-dihydropyridin-4-yl)acetate
• DTXSID30697700
• 182276-20-6

• Inchi： 1S/C8H8ClNO3/c1-13-8(12)4-5-2-6(9)10-7(11)3-5/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： JWHCNUFZQZREHY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(N1)=O)CC(=O)OC

Computed Properties

• Exact Mass: 201.01934
• Monoisotopic Mass: 201.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones